Cas no 2034292-79-8 (5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide
• CAS No: 2034292-79-8
• MF: C₁₈H₁₈ClN₃OS
• MW: 359.873021602631
• CID: 5333043
• Update Time: 2025-10-21

5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide
• 5-chloro-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• 5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide

• Inchi： 1S/C18H18ClN3OS/c1-12-17(14-6-4-3-5-7-14)13(2)22(21-12)11-10-20-18(23)15-8-9-16(19)24-15/h3-9H,10-11H2,1-2H3,(H,20,23)
• InChI Key： PMUCHGDKCKLLDS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCCN2C(C)=C(C3C=CC=CC=3)C(C)=N2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 433
• XLogP3: 4.5
• Topological Polar Surface Area: 75.2

Additional information on 5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide

Introduction to 5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide (CAS No. 2034292-79-8)

5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034292-79-8, belongs to a class of molecules that exhibit promising biological activities. Its molecular structure, characterized by a thiophene core and various aromatic substituents, makes it a candidate for further exploration in drug discovery.

The compound's structure is particularly intriguing due to the presence of multiple functional groups, including a chloro substituent, an ethylthiophene moiety, and a pyrazole ring. These features contribute to its unique chemical properties and potential biological interactions. The 5-chloro group, for instance, is known to enhance the electrophilicity of the molecule, making it more reactive in various chemical transformations. This reactivity is crucial for its incorporation into more complex drug molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, compounds with heterocyclic structures have shown particular promise. The pyrazole ring in 5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide is one such heterocycle that has been extensively studied for its biological activity. Pyrazoles are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug design.

The thiophene ring in the molecule also contributes significantly to its pharmacological potential. Thiophenes are a class of heterocyclic compounds that have been widely used in the development of pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with biological targets. The ethylthiophene moiety in this compound adds another layer of complexity, potentially influencing its solubility and bioavailability.

One of the most exciting aspects of 5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide is its potential as a lead compound for further drug development. Researchers have been exploring its derivatives to identify more potent and selective inhibitors of various enzymes and receptors. For example, modifications to the pyrazole ring have led to compounds with enhanced binding affinity to target proteins involved in inflammatory pathways.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the chloro group and the pyrazole moiety are particularly critical steps that require precise control over reaction conditions. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, paving the way for larger-scale studies.

In addition to its potential as an active pharmaceutical ingredient (API), 5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethylthiophene-2-carboxamide has also been investigated for its role as an intermediate in the synthesis of more complex molecules. Its versatile structure allows it to be incorporated into various frameworks, making it a valuable building block in medicinal chemistry.

The biological activity of this compound has been evaluated in several preclinical studies. Initial findings suggest that it may have potent effects on enzymes involved in cancer progression and inflammation. These preliminary results have generated significant interest among researchers who are looking for new ways to treat these conditions. Further studies are underway to elucidate the mechanisms of action and optimize the pharmacological properties of this compound.

The development of novel drugs is often a lengthy and complex process that requires extensive testing to ensure safety and efficacy. However, compounds like 5-chloro-N-2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-y)ethylthiophene-2-carboxamide offer hope by providing new starting points for drug discovery. Their unique structures and promising biological activities make them valuable assets in the quest for new treatments.

In conclusion, 5-chloro-N-2(3,5-dimethyl-4-phenyl-1H-pyrazol^-₁^y)ethylthiophene-2-carboxamide (CAS No.2034292-) is a fascinating organic molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery. As research continues, we can expect more insights into its biological activities and applications in medicine.